Cas no 141273-95-2 (Benzenepentanoic acid, 2-iodo-, methyl ester)

• Product Name: Benzenepentanoic acid, 2-iodo-, methyl ester
• CAS No: 141273-95-2
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 1311553
• Update Time: 2024-08-19

Benzenepentanoic acid, 2-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 2-iodo-, methyl ester

• Inchi： 1S/C12H15IO2/c1-15-12(14)9-5-3-7-10-6-2-4-8-11(10)13/h2,4,6,8H,3,5,7,9H2,1H3
• InChI Key： DJUXRFAFRCUEQL-UHFFFAOYSA-N
• SMILES： C1(CCCCC(OC)=O)=CC=CC=C1I

Computed Properties

• Exact Mass: 318.01125

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 343.6±25.0 °C(Predicted)
• PSA: 26.3